Cas no 646062-94-4 (1-Naphthalenesulfonamide, N-(2-formylphenyl)-)

• Product Name: 1-Naphthalenesulfonamide, N-(2-formylphenyl)-
• CAS No: 646062-94-4
• MF: C₁₇H₁₃NO₃S
• MW: 311.355023145676
• CID: 421417
• PubChem ID: 46918838
• Update Time: 2025-04-19

1-Naphthalenesulfonamide, N-(2-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, N-(2-formylphenyl)-
• N-(2-formylphenyl)naphthalene-1-sulfonamide
• DTXSID00677352
• 646062-94-4

• Inchi： 1S/C17H13NO3S/c19-12-14-7-2-4-10-16(14)18-22(20,21)17-11-5-8-13-6-1-3-9-15(13)17/h1-12,18H
• InChI Key： BLJDJOAKTQRNFH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NC1C=CC=CC=1C=O)(=O)=O

Computed Properties

• Exact Mass: 311.06169
• Monoisotopic Mass: 311.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 63.24